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Compound of Interest

Compound Name:
Chromic acid (H2Cr2O7),rubidium

salt (1:2)

Cat. No.: B082955 Get Quote

Application Notes: Rubidium Dichromate in
Analytical Chemistry
Introduction

Rubidium dichromate (Rb₂Cr₂O⧠) is a crystalline solid that serves as a powerful oxidizing

agent in acidic solutions. While less common than its potassium counterpart, rubidium

dichromate is a suitable candidate for use as a primary standard in specialized volumetric

analysis applications.[1] Its high purity and stability make it a reliable reagent for the

determination of various reducing agents through redox titrations. The principle of dichromate

titrations lies in the reduction of the dichromate ion (Cr₂O⧠²⁻) to the green chromium(III) ion

(Cr³⁺) upon reaction with a reducing agent.

The primary application of rubidium dichromate in analytical chemistry is in redox titrations,

particularly for the determination of iron(II). The reaction is robust, with a clear and measurable

endpoint.

Physicochemical Properties of Rubidium Dichromate
A clear understanding of the physicochemical properties of rubidium dichromate is essential for

its application in analytical chemistry.
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Property Value

Molecular Formula Cr₂O⧠Rb₂

Molecular Weight 386.92 g/mol [2]

Appearance Orange-red crystals

Solubility Soluble in water

Redox Reaction Fundamentals
The oxidizing power of the dichromate ion in an acidic medium is central to its use in titrimetry.

The half-reaction for the dichromate ion is:

Cr₂O⧠²⁻ + 14H⁺ + 6e⁻ → 2Cr³⁺ + 7H₂O (E⁰ = +1.33 V)

This high standard reduction potential indicates that dichromate is a strong oxidizing agent

capable of reacting completely with a variety of reducing agents.

Protocols for the Application of Rubidium
Dichromate in Titrations
The following protocols are adapted from established methods using potassium dichromate,

with necessary adjustments for the use of rubidium dichromate.

Protocol 1: Preparation of a Standard Rubidium
Dichromate Solution
This protocol details the preparation of a standard solution of rubidium dichromate, which can

be used as a titrant.

Materials:

Rubidium dichromate (Rb₂Cr₂O⧠), primary standard grade

Distilled or deionized water
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Volumetric flask (1000 mL)

Analytical balance

Weighing paper

Procedure:

Accurately weigh approximately 4.9 g of dry, primary standard grade rubidium dichromate

onto a weighing paper using an analytical balance.

Carefully transfer the weighed rubidium dichromate into a 1000 mL volumetric flask.

Add approximately 500 mL of distilled water to the volumetric flask and swirl gently to

dissolve the solid.

Once the solid is completely dissolved, dilute the solution to the calibration mark with distilled

water.

Stopper the flask and invert it several times to ensure the solution is homogeneous.

Calculate the exact molarity of the rubidium dichromate solution based on the mass of the

salt used.

Protocol 2: Titrimetric Determination of Iron(II) using
Rubidium Dichromate
This protocol provides a step-by-step method for the determination of the concentration of an

iron(II) solution using a standardized rubidium dichromate solution.

Materials:

Standardized rubidium dichromate (Rb₂Cr₂O⧠) solution

Iron(II) solution of unknown concentration

Sulfuric acid (H₂SO₄), concentrated
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Phosphoric acid (H₃PO₄), 85%

Sodium diphenylamine sulfonate indicator

Burette (50 mL)

Pipette (25 mL)

Erlenmeyer flask (250 mL)

Graduated cylinders

Procedure:

Pipette 25.00 mL of the unknown iron(II) solution into a 250 mL Erlenmeyer flask.

Carefully add 10 mL of concentrated sulfuric acid and 5 mL of 85% phosphoric acid to the

flask. The phosphoric acid complexes with the iron(III) ions formed during the titration,

sharpening the endpoint.

Add 8-10 drops of sodium diphenylamine sulfonate indicator to the solution.

Rinse and fill a 50 mL burette with the standardized rubidium dichromate solution, ensuring

no air bubbles are present in the tip. Record the initial burette reading.

Titrate the iron(II) solution with the rubidium dichromate solution, swirling the flask

continuously. The solution will initially be colorless or pale green and will turn a turbid green

as the titration progresses.

As the endpoint is approached, the green color will deepen. The endpoint is reached when

the first permanent violet-blue color appears.

Record the final burette reading.

Repeat the titration at least two more times to ensure precision.

Reaction:
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Cr₂O⧠²⁻ + 6Fe²⁺ + 14H⁺ → 2Cr³⁺ + 6Fe³⁺ + 7H₂O

Calculation of Iron(II) Concentration:

The concentration of the iron(II) solution can be calculated using the following formula:

M_Fe²⁺ = (M_Rb₂Cr₂O⧠ × V_Rb₂Cr₂O⧠ × 6) / V_Fe²⁺

Where:

M_Fe²⁺ = Molarity of the iron(II) solution

M_Rb₂Cr₂O⧠ = Molarity of the rubidium dichromate solution

V_Rb₂Cr₂O⧠ = Volume of the rubidium dichromate solution used in the titration (in L)

V_Fe²⁺ = Volume of the iron(II) solution used (in L)

6 is the stoichiometric ratio of moles of iron(II) to moles of dichromate.

Quantitative Data Summary
The following table provides an example of data that would be collected during the titration of

an unknown iron(II) solution with a standardized 0.02 M rubidium dichromate solution.

Titration
Initial Burette
Reading (mL)

Final Burette
Reading (mL)

Volume of
Rb₂Cr₂O⧠ used
(mL)

1 0.50 25.50 25.00

2 25.50 50.45 24.95

3 0.20 25.18 24.98

Average 24.98

Using the average volume and the formula above, the molarity of the iron(II) solution can be

calculated.
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Caption: Experimental workflow for the determination of iron(II) using rubidium dichromate.
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Caption: Logical relationship of reactants and products in the redox titration.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/product/b082955
https://webbook.nist.gov/cgi/formula?ID=B8003087
https://www.benchchem.com/product/b082955#applications-of-rubidium-dichromate-in-analytical-chemistry-and-titrations
https://www.benchchem.com/product/b082955#applications-of-rubidium-dichromate-in-analytical-chemistry-and-titrations
https://www.benchchem.com/product/b082955#applications-of-rubidium-dichromate-in-analytical-chemistry-and-titrations
https://www.benchchem.com/product/b082955#applications-of-rubidium-dichromate-in-analytical-chemistry-and-titrations
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b082955?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b082955?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

